![molecular formula C10H7Cl2N3O B7454725 4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one](/img/structure/B7454725.png)
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one, also known as DCPP, is a pyridazinone derivative that has been studied for its potential applications in scientific research. DCPP is a small molecule that has been found to have a unique mechanism of action, making it a promising candidate for further study.
Mechanism of Action
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one has a unique mechanism of action that involves the inhibition of histone deacetylases (HDACs), enzymes that play a role in the regulation of gene expression. By inhibiting HDACs, this compound can alter gene expression patterns, leading to changes in cell behavior and potentially providing therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its HDAC inhibitory activity, this compound has been shown to have anti-inflammatory and anti-oxidant effects, as well as the ability to induce apoptosis in cancer cells. This compound has also been investigated for its potential to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one has several advantages for use in lab experiments. It is a small molecule that can be easily synthesized, and its mechanism of action is well understood. This compound has also been found to be relatively stable and non-toxic, making it suitable for use in cell-based assays and animal models. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.
Future Directions
There are several future directions for research on 4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one. One area of interest is the development of analogs with improved pharmacological properties, such as increased solubility and specificity for HDAC isoforms. This compound may also have potential for use in combination therapies with other anti-cancer or neuroprotective agents. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential for use in clinical settings.
Synthesis Methods
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one can be synthesized using a multi-step process that involves the reaction of 2-chloro-5-nitropyridine with 2-pyridinemethanol in the presence of a base, followed by the reduction of the resulting nitro compound with zinc in acetic acid. The resulting intermediate is then reacted with chloroacetyl chloride and further reduced with sodium borohydride to yield this compound.
Scientific Research Applications
4,5-Dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have activity against a range of cancer cell lines, as well as potential anti-inflammatory and anti-oxidant effects. This compound has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease.
Properties
IUPAC Name |
4,5-dichloro-2-(pyridin-2-ylmethyl)pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl2N3O/c11-8-5-14-15(10(16)9(8)12)6-7-3-1-2-4-13-7/h1-5H,6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGKZRLDAQOWXFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CN2C(=O)C(=C(C=N2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.